Cas no 501117-41-5 (3-(4-methoxy-3-methylphenyl)-1,2-oxazol-5-amine)

• Product Name: 3-(4-methoxy-3-methylphenyl)-1,2-oxazol-5-amine
• CAS No: 501117-41-5
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 6277251
• PubChem ID: 5153160
• Update Time: 2025-11-05

3-(4-methoxy-3-methylphenyl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxy-3-methylphenyl)-1,2-oxazol-5-amine
• EN300-1869800
• 501117-41-5

• Inchi： 1S/C11H12N2O2/c1-7-5-8(3-4-10(7)14-2)9-6-11(12)15-13-9/h3-6H,12H2,1-2H3
• InChI Key： NUZPHHNFGNUILZ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C2C=C(N)ON=2)C=C1C

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61.3Ų

Additional information on 3-(4-methoxy-3-methylphenyl)-1,2-oxazol-5-amine

Introduction to 3-(4-methoxy-3-methylphenyl)-1,2-oxazol-5-amine (CAS No. 501117-41-5)

3-(4-methoxy-3-methylphenyl)-1,2-oxazol-5-amine, identified by its CAS number 501117-41-5, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic amine has garnered attention due to its structural complexity and potential applications in drug discovery and development. The compound features a phenyl ring substituted with both methoxy and methyl groups, coupled with an oxazole core, which contributes to its unique chemical properties and reactivity.

The oxazole moiety in 3-(4-methoxy-3-methylphenyl)-1,2-oxazol-5-amine is a crucial pharmacophore that has been extensively studied for its biological activity. Oxazoles are known for their versatility in medicinal chemistry, often serving as key structural elements in bioactive molecules. The presence of the amine functional group further enhances the compound's potential as a precursor in synthesizing more complex pharmacological agents.

In recent years, there has been a surge in research focusing on the development of novel heterocyclic compounds with therapeutic potential. The combination of the phenyl ring with methoxy and methyl substituents, along with the oxazole core, makes 3-(4-methoxy-3-methylphenyl)-1,2-oxazol-5-amine a promising candidate for further investigation. Studies have shown that such derivatives can exhibit various biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The synthesis of 3-(4-methoxy-3-methylphenyl)-1,2-oxazol-5-amine involves a multi-step process that requires precise control over reaction conditions. The introduction of the methoxy and methyl groups onto the phenyl ring is typically achieved through nucleophilic aromatic substitution or Friedel-Crafts alkylation reactions. Subsequent formation of the oxazole ring is often accomplished via cyclization reactions, such as the Biginelli reaction or condensation with appropriate carbonyl compounds.

The pharmacological evaluation of 3-(4-methoxy-3-methylphenyl)-1,2-oxazol-5-amine has revealed several interesting findings. In vitro studies have demonstrated its ability to inhibit certain enzymes and receptors involved in pathological processes. For instance, derivatives of this compound have shown potential in inhibiting kinases and other targets relevant to cancer therapy. Additionally, preliminary in vivo studies suggest that it may exhibit neuroprotective effects, making it a candidate for treating neurodegenerative disorders.

The structural features of 3-(4-methoxy-3-methylphenyl)-1,2-oxazol-5-amine also make it an attractive scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify optimal analogs with enhanced potency and selectivity. This approach has been instrumental in accelerating the discovery of novel therapeutic agents.

In conclusion, 3-(4-methoxy-3-methylphenyl)-1,2-oxazol-5-amine (CAS No. 501117-41-5)rong>) represents a promising compound in pharmaceutical research. Its unique structural composition and demonstrated biological activities position it as a valuable tool for developing new drugs targeting various diseases. As research continues to uncover new applications for this compound, its significance in medicinal chemistry is likely to grow further.